Cas no 1803826-16-5 (4,5-Dichloropyridine-2-sulfonyl chloride)

• Product Name: 4,5-Dichloropyridine-2-sulfonyl chloride
• CAS No: 1803826-16-5
• MF: C₅H₂Cl₃NO₂S
• MW: 246.498877048492
• CID: 4904737
• Update Time: 2025-10-22

4,5-Dichloropyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4,5-Dichloropyridine-2-sulfonyl chloride

• Inchi： 1S/C5H2Cl3NO2S/c6-3-1-5(12(8,10)11)9-2-4(3)7/h1-2H
• InChI Key： CQGFAVWMDAPQOG-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(=CN=1)Cl)Cl)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 250
• XLogP3: 2.5
• Topological Polar Surface Area: 55.4

Additional information on 4,5-Dichloropyridine-2-sulfonyl chloride

4,5-Dichloropyridine-2-Sulfonyl Chloride: A Comprehensive Overview

4,5-Dichloropyridine-2-sulfonyl chloride, also known by its CAS number 1803826-16-5, is a versatile and highly reactive compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, with two chlorine atoms at the 4 and 5 positions and a sulfonyl chloride group at the 2 position. The unique combination of functional groups in this molecule makes it an invaluable building block for constructing complex organic structures.

The synthesis of 4,5-dichloropyridine-2-sulfonyl chloride typically involves multi-step processes that include chlorination of pyridine derivatives followed by sulfonation. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For instance, researchers have explored the use of transition metal catalysts to facilitate the chlorination step, reducing reaction times and minimizing byproducts. These innovations have not only enhanced the scalability of production but also contributed to the sustainability of chemical manufacturing.

In terms of chemical properties, 4,5-dichloropyridine-2-sulfonyl chloride exhibits high reactivity due to the electron-withdrawing effects of both the chlorine atoms and the sulfonyl chloride group. This reactivity makes it an excellent electrophile in various nucleophilic substitution reactions. A notable application is its use as a sulfonating agent in the synthesis of sulfonamides, which are widely employed in pharmaceuticals and agrochemicals. Recent studies have highlighted its role in developing novel herbicides with improved efficacy and reduced environmental impact.

The sulfonyl chloride group in 4,5-dichloropyridine-2-sulfonyl chloride also renders it suitable for forming bioisosteres—molecules with similar physical properties but different chemical structures—which are valuable in drug discovery. For example, researchers have utilized this compound to design analogs of existing pharmaceuticals with enhanced pharmacokinetic profiles. Such applications underscore its importance in medicinal chemistry.

Beyond its role in organic synthesis, 4,5-dichloropyridine-2-sulfonyl chloride has found niche applications in materials science. Its ability to participate in both nucleophilic aromatic substitution and coupling reactions makes it a candidate for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Recent investigations have demonstrated its potential in creating MOFs with tailored porosity and catalytic activity.

In terms of safety considerations, while handling 4,5-dichloropyridine-2-sulfonyl chloride, appropriate precautions must be taken due to its reactivity. It is essential to work under inert conditions and wear protective equipment to prevent exposure. Storage should be in a cool, dry place away from incompatible materials to ensure stability.

In conclusion, 4,5-dichloropyridine-2-sulfonyl chloride (CAS No: 1803826-16-5) stands as a pivotal compound in modern organic chemistry. Its diverse applications span from drug development to materials science, driven by continuous advancements in synthetic methodologies and functionalization strategies. As research progresses, this compound is poised to unlock even more innovative uses across various industries.